Cas no 1713462-89-5 (2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid)

• Product Name: 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid
• CAS No: 1713462-89-5
• MF: C₁₄H₁₆N₄O₂
• MW: 272.302442550659
• CID: 5181599
• Update Time: 2025-06-09

2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-(diethylamino)-4-(4-pyridinyl)-

• Inchi： 1S/C14H16N4O2/c1-3-18(4-2)14-16-9-11(13(19)20)12(17-14)10-5-7-15-8-6-10/h5-9H,3-4H2,1-2H3,(H,19,20)
• InChI Key： WWBKBCVURWXCAR-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=NC=C(C(O)=O)C(C2C=CN=CC=2)=N1

Additional information on 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1713462-89-5)

2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1713462-89-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine and pyridine backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the diethylamino and carboxylic acid functional groups, make it a versatile building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid has surged due to their applications in designing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy. The compound's CAS No. 1713462-89-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid involves multi-step organic reactions, often starting from pyrimidine derivatives. Its carboxylic acid moiety allows for further functionalization, enabling the creation of amides, esters, and other derivatives with enhanced pharmacological properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, a key focus in modern drug design.

From an industrial perspective, CAS No. 1713462-89-5 is valued for its high purity and stability, making it a reliable choice for large-scale pharmaceutical manufacturing. Companies specializing in custom synthesis and contract research often highlight this compound in their catalogs, catering to the needs of biotech startups and academic labs. Its role in high-throughput screening (HTS) further underscores its importance in accelerating drug discovery pipelines.

Environmental and safety considerations are also critical when working with 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable practices, topics frequently discussed in scientific forums and SEO-optimized content.

In summary, 2-Diethylamino-4-pyridin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1713462-89-5) represents a pivotal compound in contemporary pharmaceutical research. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in the realms of drug discovery and molecular biology. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of next-generation therapeutics.